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Compound Name: AL-611

Cat. No.: B11927910

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AL-611 is a phosphoramidate prodrug of a novel guanosine nucleotide analog developed as a

potent inhibitor of the hepatitis C virus (HCV) NS5B polymerase.[1][2] As a key enzyme in the

viral replication cycle, NS5B polymerase represents a prime target for antiviral therapies.[3]

The phosphoramidate prodrug approach, a successful strategy in antiviral drug development, is

employed to enhance the intracellular delivery of the active nucleoside monophosphate,

thereby overcoming the rate-limiting initial phosphorylation step often encountered with

nucleoside analogs.[4] This guide provides a comprehensive overview of the AL-611
phosphoramidate prodrug, including its chemical structure, synthesis, mechanism of action,

and in vitro efficacy.

Chemical Structure and Properties
AL-611 is chemically described as (2S)-isopropyl 2-(((S)-(((2R,3S,4R,5R)-5-(2-amino-6-ethoxy-

9H-purin-9-yl)-3-fluoro-4-hydroxy-4-methyl-tetrahydrofuran-2-yl)methoxy)

(phenoxy)phosphoryl)amino)propanoate.
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Property Value

Molecular Formula C26H35FN7O8P

IUPAC Name

(2S)-isopropyl 2-(((S)-(((2R,3S,4R,5R)-5-(2-

amino-6-ethoxy-9H-purin-9-yl)-3-fluoro-4-

hydroxy-4-methyl-tetrahydrofuran-2-yl)methoxy)

(phenoxy)phosphoryl)amino)propanoate

EC50 (HCV Replicon Assay) 5 nM[2]

Target HCV NS5B Polymerase[1]

Mechanism of Action and Metabolic Activation
AL-611 is designed to efficiently deliver its active triphosphate form into hepatocytes. The

metabolic activation of AL-611 follows a well-established pathway for phosphoramidate

prodrugs.[1][5][6]
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Fig. 1: Metabolic activation pathway of AL-611.

Upon entering the hepatocyte, the ester moiety of the alanine residue is hydrolyzed by cellular

carboxyesterases.[5] This is followed by an intramolecular cyclization, leading to the release of

phenol and the formation of an alanine-phosphate adduct. The histidine triad nucleotide-binding
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protein 1 (HINT1) then cleaves the phosphoramidate bond, releasing the free nucleoside

monophosphate (NMP).[6] Subsequently, cellular kinases, namely guanylate kinase and

nucleoside diphosphate kinase, phosphorylate the NMP to the diphosphate (NDP) and finally to

the active triphosphate (NTP) form.[1] The active NTP analog then acts as a competitive

inhibitor of the HCV NS5B RNA-dependent RNA polymerase, leading to the termination of viral

RNA synthesis.

Synthesis
The synthesis of AL-611 involves a multi-step process starting from a suitably protected

guanosine analog. A key step is the diastereoselective formation of the phosphoramidate

moiety.

AL-611 Synthesis Workflow

Protected Guanosine Analog 5'-Hydroxyl DeprotectionSelective Deprotection Phosphoramidate Coupling
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phosphorochloridate AL-611Purification
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Fig. 2: High-level synthesis workflow for AL-611.

A detailed synthetic protocol is described by Wang et al. in the Journal of Medicinal Chemistry,

2020.[2] The process generally involves the synthesis of the modified guanosine nucleoside,

followed by the crucial phosphoramidation step to introduce the prodrug moiety.

Experimental Protocols
HCV NS5B Polymerase Inhibition Assay
The inhibitory activity of the triphosphate form of the AL-611 parent nucleoside against HCV

NS5B polymerase is determined using an in vitro enzyme assay.

Principle: This assay measures the incorporation of a radiolabeled nucleotide into a newly

synthesized RNA strand by the recombinant HCV NS5B polymerase using a synthetic RNA
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template. The reduction in incorporation in the presence of the inhibitor is quantified to

determine its inhibitory potency (IC50).

General Protocol:

Reaction Mixture Preparation: A reaction mixture is prepared containing a buffer (e.g., Tris-

HCl), MgCl2, DTT, a mixture of three unlabeled NTPs, and the radiolabeled NTP (e.g., [α-

³³P]GTP).

Enzyme and Template: Recombinant HCV NS5B polymerase and a synthetic RNA template

(e.g., poly(C)) are added to the reaction mixture.

Inhibitor Addition: The triphosphate of the AL-611 parent nucleoside is added at various

concentrations.

Incubation: The reaction is initiated and incubated at a specific temperature (e.g., 30°C) for a

defined period.

Quenching and Precipitation: The reaction is stopped by the addition of EDTA. The newly

synthesized radiolabeled RNA is precipitated using trichloroacetic acid (TCA).

Quantification: The precipitated RNA is collected on a filter plate, and the radioactivity is

measured using a scintillation counter.

Data Analysis: The IC50 value, the concentration of the inhibitor that causes 50% inhibition

of enzyme activity, is calculated by fitting the data to a dose-response curve.[7]

HCV Replicon Assay
The antiviral activity of AL-611 is assessed in a cell-based HCV replicon assay.[8]

Principle: This assay utilizes human hepatoma cells (e.g., Huh-7) that harbor a subgenomic

HCV replicon. The replicon contains a reporter gene, typically luciferase, whose expression is

dependent on viral RNA replication. The inhibition of HCV replication by the compound leads to

a decrease in reporter gene expression, which is quantified to determine the compound's

potency (EC50).[9][10]

General Protocol:
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Cell Seeding: Huh-7 cells containing the HCV replicon with a luciferase reporter are seeded

into multi-well plates.

Compound Addition: AL-611 is added to the cells at various concentrations in a dilution

series.

Incubation: The plates are incubated for a period of time (e.g., 72 hours) to allow for HCV

replication and the effect of the compound to manifest.

Cell Lysis and Luciferase Assay: The cells are lysed, and a luciferase substrate is added.

The resulting luminescence, which is proportional to the level of HCV replication, is

measured using a luminometer.

Cytotoxicity Assay: In parallel, a cytotoxicity assay (e.g., using a reagent like CellTiter-Glo®)

is performed to determine the effect of the compound on cell viability (CC50).

Data Analysis: The EC50 value, the concentration of the compound that inhibits HCV

replication by 50%, and the CC50 value are calculated. The selectivity index (SI =

CC50/EC50) is then determined to assess the therapeutic window of the compound.[8]

Quantitative Data Summary
Compound HCV NS5B IC50 (μM) HCV Replicon EC50 (nM)

AL-611 Triphosphate Data not publicly available -

AL-611 - 5[2]

Conclusion
AL-611 is a promising phosphoramidate prodrug of a guanosine nucleotide analog that

demonstrates potent inhibition of HCV replication in vitro. Its well-defined mechanism of action,

involving intracellular conversion to the active triphosphate form that targets the viral NS5B

polymerase, highlights the effectiveness of the phosphoramidate prodrug strategy. The detailed

experimental protocols for its synthesis and biological evaluation provide a solid framework for

further research and development in the field of anti-HCV therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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